SUBHIRSINE SUBHIRSINE SUBHIRSINE(cas  85412-77-7) is a tropane alkaloid, extracted from Convolvulus subhirsutus
Brand Name: Vulcanchem
CAS No.: 85412-77-7
VCID: VC0000014
InChI: InChI=1S/C33H40N2O9/c1-39-27-11-5-19(13-29(27)41-3)31(36)43-25-15-21-7-8-22(16-25)34(21)33(38)35-23-9-10-24(35)18-26(17-23)44-32(37)20-6-12-28(40-2)30(14-20)42-4/h5-6,11-14,21-26H,7-10,15-18H2,1-4H3
SMILES: COC1=C(C=C(C=C1)C(=O)OC2CC3CCC(C2)N3C(=O)N4C5CCC4CC(C5)OC(=O)C6=CC(=C(C=C6)OC)OC)OC
Molecular Formula: C33H40N2O9
Molecular Weight: 608.68 g/mol

SUBHIRSINE

CAS No.: 85412-77-7

ADC Toxins

VCID: VC0000014

Molecular Formula: C33H40N2O9

Molecular Weight: 608.68 g/mol

SUBHIRSINE - 85412-77-7

CAS No. 85412-77-7
Product Name SUBHIRSINE
Molecular Formula C33H40N2O9
Molecular Weight 608.68 g/mol
IUPAC Name [8-[3-(3,4-dimethoxybenzoyl)oxy-8-azabicyclo[3.2.1]octane-8-carbonyl]-8-azabicyclo[3.2.1]octan-3-yl] 3,4-dimethoxybenzoate
Standard InChI InChI=1S/C33H40N2O9/c1-39-27-11-5-19(13-29(27)41-3)31(36)43-25-15-21-7-8-22(16-25)34(21)33(38)35-23-9-10-24(35)18-26(17-23)44-32(37)20-6-12-28(40-2)30(14-20)42-4/h5-6,11-14,21-26H,7-10,15-18H2,1-4H3
SMILES COC1=C(C=C(C=C1)C(=O)OC2CC3CCC(C2)N3C(=O)N4C5CCC4CC(C5)OC(=O)C6=CC(=C(C=C6)OC)OC)OC
Description SUBHIRSINE(cas  85412-77-7) is a tropane alkaloid, extracted from Convolvulus subhirsutus
Synonyms [8,8/'-(Carbonyl)bis(8-azabicyclo[3.2.1]octane)]-3,3/'-diol bis(3,4-dimethoxybenzoate)
Reference - Aripova, S. F.; Sharova, E. G.; Yunusov, S. Yu., /Subhirsine,  A new alkaloid from the roots of Convolvulus subhirsutus/, Chemistry of Natural Compounds (1982) 18: 606-607

- Yagudaev, M. R.; Aripova, S. F., /The NMR investigation of alkaloids. IX.13C NMR spectra and stereochemistry of convolvine, convolamine, convoline, convolidine, subhirsine, and 6-hydroxyhyoscyamine/, Chemistry of Natural Compounds (1986) 22: 74-78
PubChem Compound 3844445
Last Modified Dec 28 2021
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